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Compound of Interest

Compound Name: 2-Cyclohexen-1-OL

Cat. No.: B1581600 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Cyclohexen-1-ol

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Cyclohexen-1-ol (CAS 822-67-3), a cyclic alcohol with significant applications

in chemical synthesis, particularly in the fragrance and pharmaceutical industries.[1] This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed data, experimental protocols, and key reactivity pathways. The information is

presented to facilitate laboratory applications and further research into this versatile compound.

Physical and Chemical Properties
2-Cyclohexen-1-ol is a colorless to light yellow liquid with a characteristic odor.[1] It is a

flammable liquid and should be handled with appropriate safety precautions.[2] The key

physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₆H₁₀O [1][2][3][4][5]

Molecular Weight 98.14 g/mol [2][3][5]

CAS Number 822-67-3 [1][2][3][4][5]

Appearance
Colorless to light yellow, clear

liquid
[1]

Boiling Point 164-166 °C [6][7][8][9]

Density 1.0 g/mL at 25 °C [7][8][9]

Refractive Index n20/D 1.487 [7][8]

Flash Point 58 °C (136.4 °F) - closed cup [6]

Solubility

Soluble in chloroform and

methanol.[9] Partially soluble

in water.[1]

Purity
Typically available at 95%

purity.
[3]

Spectral Data
Comprehensive spectral data is available for 2-Cyclohexen-1-ol, which is crucial for its

identification and characterization.

¹H NMR: Proton NMR spectra are available and provide detailed information about the

hydrogen environments in the molecule.[2][10]

¹³C NMR: Carbon-13 NMR data is also available for characterizing the carbon skeleton.[2]

Mass Spectrometry (MS): Electron ionization mass spectra are available, offering insights

into the fragmentation patterns and molecular weight.[2][4][11]

Infrared (IR) Spectroscopy: IR spectra, including FTIR and gas-phase IR, are available,

showing characteristic absorption bands for the hydroxyl and alkene functional groups.[2][11]
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Raman Spectroscopy: Raman spectral data has also been documented.[2]

Experimental Protocols
Synthesis of 2-Cyclohexen-1-ol via Heterogeneous
Oxidation
A general procedure for the synthesis of 2-Cyclohexen-1-ol involves the heterogeneous

oxidation of an appropriate olefin.[5]

Materials and Equipment:

Two-necked round-bottom flask

Magnetic stirrer

Condenser

Temperature-controlled oil bath

Olefin substrate (1 mmol)

Solvent (2 mL)

Catalyst (e.g., 3 mg of a Manganese-based catalyst, 0.01 mmol Mn)

tert-butyl hydroperoxide (equimolar to the substrate)

Chlorobenzene (internal standard for GC analysis)

Procedure:

The olefin substrate (1 mmol) is dissolved in 2 mL of a suitable solvent in a two-necked

round-bottom flask equipped with a magnetic stirrer and a condenser.

The catalyst (3 mg, 0.01 mmol Mn) is added to the mixture.

The flask is placed in a temperature-controlled oil bath and heated to 75°C.
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An equimolar amount of tert-butyl hydroperoxide, with respect to the substrate, is added to

initiate the reaction.

The reaction progress is monitored by gas chromatography (GC), using chlorobenzene as

an internal standard.

The product, 2-Cyclohexen-1-ol, is identified by comparison with known standards.[5]

Purification
Purification of 2-Cyclohexen-1-ol can be achieved by distillation through a short Vigreux

column.[9]

Chemical Reactivity
2-Cyclohexen-1-ol, as a secondary allylic alcohol, exhibits reactivity at both the hydroxyl group

and the carbon-carbon double bond.[12]

Oxidation to 2-Cyclohexen-1-one
A common and important reaction of 2-Cyclohexen-1-ol is its oxidation to form 2-Cyclohexen-

1-one.[12][13][14] This transformation is a key step in the synthesis of various other

compounds. The reaction can be carried out using various oxidizing agents. Studies have

shown that this oxidation can be achieved on a gold surface (Au(111)) with adsorbed atomic

oxygen, where the primary product is 2-cyclohexen-1-one.[13][14]

Click to download full resolution via product page

Peroxide Formation
2-Cyclohexen-1-ol is classified as a compound that can form peroxides upon concentration,

such as during distillation or evaporation.[2] Therefore, appropriate precautions should be

taken, especially with older samples.

Safety and Handling
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2-Cyclohexen-1-ol is a flammable liquid and vapor.[2] It should be kept away from heat,

sparks, open flames, and other ignition sources.[1][15] The container should be kept tightly

closed and stored in a well-ventilated place.[1][15] It may be harmful if swallowed, inhaled, or

absorbed through the skin.[1]

Personal Protective Equipment (PPE):

Eye Protection: Eyeshields or safety goggles are recommended.[15]

Hand Protection: Chemical-resistant gloves should be worn.[15]

Respiratory Protection: A multi-purpose combination respirator cartridge is recommended,

especially in areas with poor ventilation.

In case of skin contact, immediately remove all contaminated clothing and rinse the skin with

water.[1][15] For fires, use carbon dioxide, dry chemical, or foam for extinction.[15]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and analysis of 2-
Cyclohexen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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